Cas no 1208352-80-0 (Ethyl 2-chloro-4-hydrazinylbenzoate)

• Product Name: Ethyl 2-chloro-4-hydrazinylbenzoate
• CAS No: 1208352-80-0
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 4957503
• Update Time: 2025-10-30

Ethyl 2-chloro-4-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-hydrazinylbenzoate

• Inchi： 1S/C9H11ClN2O2/c1-2-14-9(13)7-4-3-6(12-11)5-8(7)10/h3-5,12H,2,11H2,1H3
• InChI Key： RUSZBFIILTZKKP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 2-chloro-4-hydrazinylbenzoate

Ethyl 2-chloro-4-hydrazinylbenzoate (CAS No. 1208352-80-0): A Comprehensive Overview

Ethyl 2-chloro-4-hydrazinylbenzoate (CAS No. 1208352-80-0) is a significant compound in the realm of chemical and pharmaceutical research, exhibiting a unique molecular structure that has garnered considerable attention for its potential applications. This compound, characterized by its ester and hydrazine functional groups, has been the subject of extensive studies due to its versatile reactivity and structural properties.

The chemical structure of Ethyl 2-chloro-4-hydrazinylbenzoate consists of a benzoic acid backbone substituted with a chloro group at the 2-position and a hydrazinyl group at the 4-position. This arrangement imparts distinct chemical characteristics, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, facilitating diverse chemical transformations that are crucial for drug development.

In recent years, Ethyl 2-chloro-4-hydrazinylbenzoate has been explored for its role in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution reactions makes it an excellent precursor for constructing complex molecular architectures. Researchers have leveraged these properties to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of Ethyl 2-chloro-4-hydrazinylbenzoate is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The hydrazinyl group in Ethyl 2-chloro-4-hydrazinylbenzoate provides a versatile scaffold for such modifications, allowing for the creation of potent inhibitors.

Furthermore, the compound has been investigated for its potential in antimicrobial applications. The structural features of Ethyl 2-chloro-4-hydrazinylbenzoate contribute to its ability to disrupt bacterial cell membranes and inhibit microbial growth. This has opened up new avenues for developing antibiotics and antifungal agents, particularly in response to the growing threat of antibiotic-resistant pathogens.

The synthesis of Ethyl 2-chloro-4-hydrazinylbenzoate involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the chlorination of benzoic acid derivatives followed by hydrazination to introduce the hydrazinyl group. These steps require careful optimization to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, making Ethyl 2-chloro-4-hydrazinylbenzoate more accessible for research and industrial purposes.

In conclusion, Ethyl 2-chloro-4-hydrazinylbenzoate (CAS No. 1208352-80-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors and antimicrobial agents. As research continues to uncover new applications, the importance of this compound is likely to grow, contributing to advancements in drug development and therapeutic interventions.